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Compound of Interest

Compound Name: Europium-154

Cat. No.: B1207240 Get Quote

This technical guide provides a comprehensive overview of the electron capture decay of

Europium-154 (¹⁵⁴Eu), tailored for researchers, scientists, and professionals in drug

development who may utilize this isotope in their work. The document details the decay

characteristics, experimental methodologies for its study, and the resulting data, presented in a

clear and accessible format.

Introduction to Europium-154 Decay
Europium-154 is a radioactive isotope with a half-life of approximately 8.593 years.[1] It

undergoes two primary modes of decay: beta-minus (β⁻) decay to Gadolinium-154 (¹⁵⁴Gd) and

electron capture (EC) to Samarium-154 (¹⁵⁴Sm). The dominant decay path is β⁻ decay,

accounting for approximately 99.98% of all decays, while electron capture constitutes a minor

branch of about 0.02%.[1] This guide focuses specifically on the electron capture decay mode.

In electron capture, an orbital electron is captured by a proton in the nucleus, transforming it

into a neutron and emitting an electron neutrino. This process is characteristic of proton-rich

nuclei. The capture of an inner-shell electron creates a vacancy, which is subsequently filled by

an outer-shell electron, leading to the emission of characteristic X-rays or Auger electrons.

Decay Characteristics of Europium-154
The fundamental properties of the electron capture decay of ¹⁵⁴Eu are summarized in the table

below.
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Property Value

Half-life (T₁/₂) 8.593 years

Decay Mode Electron Capture (EC)

Daughter Nuclide Samarium-154 (¹⁵⁴Sm)

Branching Ratio ~0.02%

Q-value (EC) 717.3 ± 1.1 keV[2]

Parent Nuclide Spin and Parity 3⁻

Table 1: Key decay properties of Europium-154.

The Q-value represents the total energy released in the decay. This energy is distributed

between the emitted neutrino and the excitation energy of the daughter nucleus, ¹⁵⁴Sm. The

electron capture process in ¹⁵⁴Eu predominantly populates excited states of ¹⁵⁴Sm, which then

de-excite to the ground state through the emission of gamma rays.

Experimental Protocols for Measuring Electron
Capture Decay
The study of the electron capture decay of ¹⁵⁴Eu and the characterization of its daughter

nuclide, ¹⁵⁴Sm, rely on high-resolution gamma-ray spectroscopy. A common experimental

approach involves the use of High-Purity Germanium (HPGe) detectors, often in a coincidence

setup to elucidate the cascade of emitted gamma rays.

Source Preparation
A calibrated ¹⁵⁴Eu source is essential for accurate measurements. These sources can be

produced by neutron irradiation of natural europium in a research reactor.[3] The resulting

material will contain both ¹⁵²Eu and ¹⁵⁴Eu. For precise measurements of the ¹⁵⁴Eu decay, the

isotopic composition and activity of the source must be well-characterized. Sources are

typically prepared by depositing a small amount of a standardized ¹⁵⁴Eu solution onto a thin

backing material and allowing it to dry, creating a point-like source to minimize self-absorption

of the emitted gamma rays.
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Gamma-Ray Spectroscopy Setup
A typical experimental setup for studying the gamma-ray emissions from the electron capture

decay of ¹⁵⁴Eu is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1207240?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207240?utm_src=pdf-custom-synthesis
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Eu-154.pdf
http://www.lnhb.fr/nuclides/Eu-154_tables.pdf
https://ns.ph.liv.ac.uk/~ajb/nuspin/P2-NuSPIN-School.pdf
https://www.benchchem.com/product/b1207240#electron-capture-decay-of-europium-154
https://www.benchchem.com/product/b1207240#electron-capture-decay-of-europium-154
https://www.benchchem.com/product/b1207240#electron-capture-decay-of-europium-154
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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